3-Hydroxypregnane-21-nitrile
Description
3-Hydroxypregnane-21-nitrile is a steroidal compound with a hydroxyl group at the third carbon and a nitrile group at the twenty-first carbon This compound is part of the pregnane family, which includes various biologically active steroids
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 3-Hydroxypregnane-21-nitrile can be achieved through several methods:
Nitrile Formation: One common method involves the dehydration of primary amides using thionyl chloride or phosphorus oxychloride. This reaction converts the amide group into a nitrile group.
Oxidation of Alcohols: Another method involves the oxidation of alcohols to aldehydes, followed by the nitrogenation of the aldehydes using azides in the presence of acid catalysis (Schmidt reaction) .
Industrial Production Methods: Industrial production of this compound typically involves large-scale chemical synthesis using optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and advanced purification techniques, such as chromatography, are common in industrial settings.
Types of Reactions:
Oxidation: this compound can undergo oxidation reactions to form corresponding ketones or carboxylic acids.
Reduction: Reduction of the nitrile group can yield primary amines.
Substitution: The hydroxyl group can participate in substitution reactions, forming various derivatives.
Common Reagents and Conditions:
Oxidizing Agents: Potassium permanganate, chromium trioxide.
Reducing Agents: Lithium aluminum hydride, diisobutylaluminum hydride.
Substitution Reagents: Thionyl chloride, phosphorus oxychloride.
Major Products:
Oxidation Products: Ketones, car
Properties
CAS No. |
31020-68-5 |
|---|---|
Molecular Formula |
C21H33NO |
Molecular Weight |
315.5 g/mol |
IUPAC Name |
2-(3-hydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl)acetonitrile |
InChI |
InChI=1S/C21H33NO/c1-20-11-8-19-17(18(20)6-4-14(20)9-12-22)5-3-15-13-16(23)7-10-21(15,19)2/h14-19,23H,3-11,13H2,1-2H3 |
InChI Key |
OPCMXKMPHKWUSD-UHFFFAOYSA-N |
Canonical SMILES |
CC12CCC(CC1CCC3C2CCC4(C3CCC4CC#N)C)O |
Origin of Product |
United States |
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